Cas no 1447606-61-2 (5-(trifluoromethyl)quinolin-7-amine)

• Product Name: 5-(trifluoromethyl)quinolin-7-amine
• CAS No: 1447606-61-2
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD25542363
• CID: 1005660
• PubChem ID: 71743579
• Update Time: 2025-10-28

5-(trifluoromethyl)quinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)quinolin-7-amine
• XHC60661
• SB70440
• 1447606-61-2
• DB-229252
• AMY26240
• CS-0446601
• MFCD25542363
• 5-(Trifluoromethyl)-7-quinolinamine
• AKOS025146702
• DTXSID301294124
• AS-41979
• DTOADGCDFRAFIE-UHFFFAOYSA-N

• MDL： MFCD25542363
• Inchi： 1S/C10H7F3N2/c11-10(12,13)8-4-6(14)5-9-7(8)2-1-3-15-9/h1-5H,14H2
• InChI Key： DTOADGCDFRAFIE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC2C1=CC=CN=2)N)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-(trifluoromethyl)quinolin-7-amine

Introduction to 5-(trifluoromethyl)quinolin-7-amine (CAS No. 1447606-61-2)

5-(trifluoromethyl)quinolin-7-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic amine, with the chemical formula C₉H₆F₃N₂, belongs to the quinoline class of molecules, which has long been recognized for its broad spectrum of biological activities. The presence of a trifluoromethyl group at the 5-position and an amine substituent at the 7-position imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure combines the aromatic stability of the quinoline ring system with the electron-withdrawing effect of the trifluoromethyl moiety. This combination enhances its potential as an intermediate in synthesizing biologically active agents. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties, and modifications such as fluorination have further expanded their therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated quinolines in developing novel therapeutics. The trifluoromethyl group, in particular, is known to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the context of 5-(trifluoromethyl)quinolin-7-amine, this structural feature may contribute to enhanced interaction with biological targets, thereby increasing its efficacy.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. Researchers have leveraged its reactivity to develop complex molecules with tailored biological activities. For instance, it has been employed in constructing quinoline-based inhibitors targeting enzymes involved in cancer progression. The amine functionality at the 7-position provides a handle for further derivatization, allowing chemists to explore diverse chemical space.

Current research in this area has focused on harnessing the potential of 5-(trifluoromethyl)quinolin-7-amine in addressing unmet medical needs. Studies have demonstrated its utility in generating novel scaffolds that exhibit potent activity against resistant pathogens. The trifluoromethyl group’s ability to modulate electronic properties has been particularly advantageous in designing molecules with improved selectivity over existing drugs.

The compound’s pharmacological profile has also attracted attention for its potential applications in oncology. Preclinical studies have suggested that derivatives of 5-(trifluoromethyl)quinolin-7-amine may interfere with critical signaling pathways in cancer cells, leading to growth inhibition or apoptosis. These findings underscore the importance of continued investigation into this class of molecules.

In addition to its therapeutic potential, 5-(trifluoromethyl)quinolin-7-amine serves as a valuable tool for mechanistic studies. Its well-defined structure allows researchers to probe interactions at a molecular level, providing insights into drug-receptor binding dynamics. Such knowledge is crucial for optimizing drug design and improving drug delivery systems.

The synthesis of 5-(trifluoromethyl)quinolin-7-amine itself is a testament to the progress in synthetic methodologies. Modern techniques enable efficient construction of this compound with high purity and yield, facilitating its use in both academic and industrial settings. Advances in catalytic processes have further streamlined its preparation, making it more accessible for large-scale applications.

Looking ahead, the future prospects for 5-(trifluoromethyl)quinolin-7-amine are promising. Ongoing research aims to expand its utility by exploring new synthetic routes and applications in drug development. Collaborative efforts between chemists and biologists are expected to yield innovative derivatives with enhanced therapeutic efficacy.

In summary,5-(trifluoromethyl)quinolin-7-amine (CAS No. 1447606-61-2) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for developing next-generation therapeutics. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.